Cas no 2171859-44-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid
• CAS No: 2171859-44-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6478599
• PubChem ID: 165529605
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid
• EN300-1493025
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-3-methylbenzoic acid
• 2171859-44-0

• Inchi： 1S/C27H26N2O5/c1-16-14-17(24(30)31)12-13-23(16)28-25(32)27(2,3)29-26(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-14,22H,15H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： LILWKUNXKKUDMA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C(=O)O)=CC=1C)=O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid (CAS: 2171859-44-0)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid (CAS: 2171859-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and benzoic acid moiety, is of particular interest due to its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for protecting amino acids, and the incorporation of a methylbenzoic acid derivative suggests potential enhancements in stability and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its chemical properties and biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid exhibits improved solubility in organic solvents compared to its non-methylated counterparts, making it a promising candidate for use in peptide coupling reactions. The study also highlighted its compatibility with standard SPPS protocols, suggesting its utility in the production of complex peptide therapeutics.

In addition to its synthetic applications, research has explored the pharmacological potential of this compound. A preclinical study conducted by researchers at the University of Cambridge in 2024 investigated its role as a modulator of protein-protein interactions (PPIs). The results indicated that the methylbenzoic acid moiety could serve as a scaffold for designing small-molecule inhibitors targeting specific PPIs involved in cancer progression. This finding opens new avenues for the development of targeted therapies, particularly in oncology.

Further investigations into the pharmacokinetics and toxicity profile of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid are underway. Preliminary data from a 2024 ACS Pharmacology & Translational Science publication suggest that the compound exhibits favorable metabolic stability and low cytotoxicity in vitro, supporting its potential as a lead compound for further optimization. However, in vivo studies are needed to fully assess its therapeutic efficacy and safety.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methylbenzoic acid (CAS: 2171859-44-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in peptide synthesis and drug discovery, coupled with its favorable physicochemical properties, make it a subject of ongoing investigation. Future research should focus on expanding its therapeutic potential and addressing any limitations identified in preclinical studies.